Cas no 2418649-04-2 (3-ethynyl-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride)

• Product Name: 3-ethynyl-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride
• CAS No: 2418649-04-2
• MF: C₁₄H₁₇FN₂O₂S
• MW: 296.360385656357
• CID: 5599456
• PubChem ID: 165776574
• Update Time: 2025-05-23

3-ethynyl-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• [3-ethynyl-2-methyl-5-(piperazin-1-yl)phenyl]methanesulfonyl fluoride
• EN300-26627390
• 2418649-04-2
• 3-ethynyl-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride

• Inchi： 1S/C14H17FN2O2S/c1-3-12-8-14(17-6-4-16-5-7-17)9-13(11(12)2)10-20(15,18)19/h1,8-9,16H,4-7,10H2,2H3
• InChI Key： CVOUPTBKTGFUTP-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C(C#C)=CC(=C1)N1CCNCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 296.09947712g/mol
• Monoisotopic Mass: 296.09947712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-ethynyl-2-methyl-5-(piperazin-1-yl)phenylmethanesulfonyl fluoride

3-Ethynyl-2-Methyl-5-(Piperazin-1-Yl)Phenylmethanesulfonyl Fluoride: A Comprehensive Overview

The compound 3-Ethynyl-2-Methyl-5-(Piperazin-1-Yl)Phenylmethanesulfonyl Fluoride (CAS No: 2418649-04-2) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound, characterized by its unique structural features, has garnered attention in the fields of organic synthesis, pharmaceutical research, and materials science. The phenylmethanesulfonyl fluoride moiety serves as a versatile functional group, enabling its use in a wide range of chemical transformations and reactions.

Recent advancements in synthetic chemistry have highlighted the importance of piperazinyl groups in drug design due to their ability to enhance bioavailability and pharmacokinetic properties. The 3-Ethynyl substituent introduces additional reactivity, making this compound a valuable intermediate in the synthesis of complex molecules. Researchers have explored its role in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

The methyl group at position 2 of the aromatic ring contributes to the compound's stability and selectivity in reactions. This feature has been exploited in the design of advanced materials, such as polymers and coatings, where precise control over reactivity is crucial. Furthermore, the fluoride ion present in the structure plays a critical role in catalytic processes, making this compound a promising candidate for use in green chemistry initiatives.

Recent studies have focused on optimizing the synthesis of 3-Ethynyl-2-Methyl-5-(Piperazin-1-Yl)Phenylmethanesulfonyl Fluoride through environmentally friendly methods. These efforts aim to reduce waste and improve efficiency while maintaining high purity levels. The compound's ability to undergo multiple reaction pathways has made it a cornerstone in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor agonists.

In conclusion, 3-Ethynyl-2-Methyl-5-(Piperazin-1-Yl)Phenylmethanesulfonyl Fluoride (CAS No: 2418649-04-2) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a key player in advancing scientific research and industrial innovation.